Cas no 1870982-24-3 (tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate)
tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate Chemical and Physical Properties
Names and Identifiers
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- 1870982-24-3
- EN300-7548103
- tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate
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- Inchi: 1S/C16H22F3NO3/c1-15(2,3)23-14(22)20-9-11(10-21)8-12-6-4-5-7-13(12)16(17,18)19/h4-7,11,21H,8-10H2,1-3H3,(H,20,22)
- InChI Key: KGSOANYDNKLKTF-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=CC=1CC(CO)CNC(=O)OC(C)(C)C)(F)F
Computed Properties
- Exact Mass: 333.15517805g/mol
- Monoisotopic Mass: 333.15517805g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 58.6Ų
tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7548103-0.05g |
tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate |
1870982-24-3 | 95.0% | 0.05g |
$587.0 | 2025-03-22 | |
| Enamine | EN300-7548103-0.1g |
tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate |
1870982-24-3 | 95.0% | 0.1g |
$615.0 | 2025-03-22 | |
| Enamine | EN300-7548103-0.25g |
tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate |
1870982-24-3 | 95.0% | 0.25g |
$642.0 | 2025-03-22 | |
| Enamine | EN300-7548103-0.5g |
tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate |
1870982-24-3 | 95.0% | 0.5g |
$671.0 | 2025-03-22 | |
| Enamine | EN300-7548103-1.0g |
tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate |
1870982-24-3 | 95.0% | 1.0g |
$699.0 | 2025-03-22 | |
| Enamine | EN300-7548103-2.5g |
tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate |
1870982-24-3 | 95.0% | 2.5g |
$1370.0 | 2025-03-22 | |
| Enamine | EN300-7548103-5.0g |
tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate |
1870982-24-3 | 95.0% | 5.0g |
$2028.0 | 2025-03-22 | |
| Enamine | EN300-7548103-10.0g |
tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate |
1870982-24-3 | 95.0% | 10.0g |
$3007.0 | 2025-03-22 |
tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate
Research Brief on tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate (CAS: 1870982-24-3)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate (CAS: 1870982-24-3) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its trifluoromethylphenyl and carbamate functional groups, has garnered attention due to its potential applications in drug discovery and development. The following brief synthesizes the latest research findings and contextualizes its role in contemporary pharmaceutical research.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and pharmacological potential of tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate. The research team employed a multi-step organic synthesis approach, leveraging palladium-catalyzed cross-coupling reactions to achieve high yields and purity. The compound's structural features, particularly the trifluoromethyl group, were found to enhance metabolic stability and bioavailability, making it a promising candidate for further optimization in drug design.
In another investigation, researchers focused on the compound's role as a precursor for protease inhibitors. The study, detailed in Bioorganic & Medicinal Chemistry Letters, demonstrated that tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate could be effectively modified to target viral proteases, with preliminary results showing inhibitory activity against SARS-CoV-2 main protease (Mpro). These findings underscore the compound's versatility and its potential in addressing unmet medical needs, particularly in antiviral therapeutics.
Further mechanistic studies have elucidated the compound's interactions with biological targets. Nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography were utilized to characterize its binding modes, revealing specific hydrogen-bonding interactions with active site residues. Such insights are invaluable for structure-activity relationship (SAR) studies, enabling the rational design of derivatives with enhanced potency and selectivity.
Despite these promising developments, challenges remain in scaling up the synthesis and optimizing the pharmacokinetic properties of tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate. Current research efforts are directed toward addressing these limitations, with a focus on green chemistry principles and computational modeling to streamline production and improve efficacy. Collaborative initiatives between academia and industry are expected to accelerate the translation of these findings into clinical applications.
In conclusion, tert-butyl N-(3-hydroxy-2-{[2-(trifluoromethyl)phenyl]methyl}propyl)carbamate (CAS: 1870982-24-3) represents a pivotal building block in modern medicinal chemistry. Its unique chemical properties and demonstrated biological activities position it as a valuable asset in the development of next-generation therapeutics. Ongoing research will likely expand its utility, paving the way for innovative treatments across a spectrum of diseases.
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